Cas no 886363-30-0 (2-Biphenyl-3',4'-difluoro-carboxylic Acid)

• Product name: 2-Biphenyl-3',4'-difluoro-carboxylic Acid
• CAS No: 886363-30-0
• MF: C₁₃H₈O₂F₂
• MW: 234.19822
• MDL: MFCD03839976
• CID: 712267
• PubChem ID: 40424084

2-Biphenyl-3',4'-difluoro-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylicacid, 3',4'-difluoro-
• 2-Biphenyl-3',4'-difluoro-carboxylic acid
• AS-41876
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid
• CS-0171197
• MFCD03839976
• 2-Biphenyl-3',4'-difluorocarboxylic acid
• AKOS006122499
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylicacid
• 2-(3,4-DIFLUOROPHENYL)BENZOIC ACID
• 886363-30-0
• 3',4'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• 3',4'-difluoro-biphenyl-2-carboxylic acid
• DTXSID80654126
• 2-Biphenyl-3',4'-difluoro-carboxylicacid
• 3',4'-Difluoro-2-biphenylcarboxylic acid
• 2-Biphenyl-3',4'-difluoro-carboxylic Acid

• MDL： MFCD03839976
• Inchi： InChI=1S/C13H8F2O2/c14-11-6-5-8(7-12(11)15)9-3-1-2-4-10(9)13(16)17/h1-7H,(H,16,17)
• InChI Key： SIWYNBHENGSUOZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC(=C(C=C2)F)F)C(=O)O

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 343.8±27.0 °C at 760 mmHg
• Flash Point: 161.7±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Biphenyl-3',4'-difluoro-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Biphenyl-3',4'-difluoro-carboxylic Acid

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